Cas no 65383-73-5 (2H-1-Benzopyran,7-ethoxy-6-methoxy-2,2-dimethyl-)

2H-1-Benzopyran,7-ethoxy-6-methoxy-2,2-dimethyl- Properties

Names and Identifiers

• 2H-1-Benzopyran,7-ethoxy-6-methoxy-2,2-dimethyl-
• 7-ETHOXY-6-METHOXY-2,2-DIMETHYLCHROMENE
• 6-methoxy-7-ethoxy-2,2-dimethyl-2H-chromene
• 7-ethoxy-6-methoxy-2,2-dimethyl-2H-1-benzopyran
• 7-Ethoxy-6-methoxy-2,2-dimethyl-2H-benzopyran
• 7-ethoxy-6-methoxy-2,2-dimethyl-2h-chromen
• 7-ethoxy-6-methoxy-2,2-dimethyl-2H-chromene
• 7-ethoxy-6-methoxy-2,2-dimethyl-2H-chromene (Precocene III)
• 7-Ethoxyprecocene
• Ethoxyprecocene
• precocene 3
• 65383-73-5
• InChI=1/C14H18O3/c1-5-16-13-9-11-10(8-12(13)15-4)6-7-14(2,3)17-11/h6-9H,5H2,1-4H
• UNII-356W49H3RY
• 7-ethoxy-6-methoxy-2,2-dimethyl chromene
• SCHEMBL119216
• precocene III
• EINECS 265-728-5
• 356W49H3RY
• CHEMBL2289543
• Ethoxy-Precocene
• DTXSID10215704
• 6-methoxy-7-ethoxy-2,2-dimethylchromene
• CHEBI:35590
• Q27116523
• RFJPSAYWKBGVAW-UHFFFAOYSA-N
• AKOS024306987
• FT-0641015
• A835097
• NS00035871
• +Expand

• InChIKey： RFJPSAYWKBGVAW-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H18O3/c1-5-16-13-9-11-10(8-12(13)15-4)6-7-14(2,3)17-11/h6-9H,5H2,1-4H3
• SMILES： CCOC1=C(C=C2C=CC(OC2=C1)(C)C)OC

Computed Properties

• Exact Mass: 234.12600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 234.125594
• Heavy Atom Count: 17
• Complexity: 285
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 27.7

Experimental Properties

• LogP: 3.27810
• PSA: 27.69000
• Refractive Index: 1.5547-1.5567
• Boiling Point: 316.61°C (rough estimate)
• Flash Point: >113 °C
• Color/Form: Not available
• Solubility: Not available
• Density: 0.92

2H-1-Benzopyran,7-ethoxy-6-methoxy-2,2-dimethyl- Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25

2H-1-Benzopyran,7-ethoxy-6-methoxy-2,2-dimethyl- Customs Data

• HS CODE：2909199090
• Customs Data：

  China Customs Code:

  2909199090

  Overview:

  2909199090. Other acyclic ethers and their halogenated derivatives(Including sulfonation,Nitrosative or nitrosative derivatives). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909199090. other acyclic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%